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Compound of Interest

Compound Name: Dichloroacetic acid

Cat. No.: B1670461 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. Dichloroacetic acid (DCA), a compound of interest in various

research applications, requires stringent handling protocols due to its corrosive nature and

potential health risks. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the well-being of laboratory

personnel and the integrity of your research.

Essential Personal Protective Equipment (PPE)
When working with dichloroacetic acid, a comprehensive array of personal protective

equipment is not just recommended, it is essential. The following table summarizes the

required PPE to minimize exposure and ensure personal safety.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles

Indirect-vent, impact and

splash-resistant goggles are

mandatory.[1]

Face Shield

A face shield must be worn in

conjunction with goggles when

handling corrosive or highly

irritating substances like DCA.

[1]

Hand Protection Gloves

Acid-resistant gloves are

required. Viton or Nitrile are

recommended materials for

optimal protection.[1] Always

check for leaks and

impermeability before use.[2]

Body Protection Protective Clothing

Wear acid-resistant clothing.[1]

Long-sleeved clothing and a

chemical-resistant apron are

also advised.[3]

Respiratory Protection Respirator Use in a well-ventilated area,

preferably under a chemical

fume hood, to avoid vapor

inhalation.[2][4] If ventilation is

inadequate, a NIOSH/MSHA

approved respirator is

necessary.[5] For short-term

interventions, a full-face mask

with a combined filter for

organic and inorganic gases

and vapors, acid gases,

ammonia, and its derivatives is

recommended. For longer

durations, a device with
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assisted ventilation is

preferable.[4]

It is crucial to note that contact lenses should not be worn when working with DCA.[1]

Operational Plan for Handling Dichloroacetic Acid
A systematic approach to handling DCA is critical for safety. The following step-by-step guide

outlines the procedural workflow from preparation to disposal.

1. Preparation and Engineering Controls:

Ensure that an eye wash fountain and emergency shower are readily accessible in the

immediate work area.[1]

Work should be conducted in a well-ventilated area, with local exhaust ventilation or a

chemical fume hood being the preferred engineering controls.[1][4]

Store DCA in tightly closed, original containers in a cool, dry, and well-ventilated area, away

from incompatible materials such as oxidizing agents, strong bases, and reducing agents.[1]

[6]

2. Handling the Chemical:

Before handling, ensure all required PPE is correctly worn.

Avoid all personal contact, including inhalation of vapors.[7]

Do not eat, drink, or smoke in the area where DCA is handled, processed, or stored.[1]

Wash hands thoroughly after handling the chemical, even if no direct contact is known to

have occurred.[1][2]

3. Disposal of Dichloroacetic Acid Waste:

Dichloroacetic acid and its containers must be disposed of as hazardous waste.[1]

Do not empty into drains or release into the environment.[2]
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Use approved and appropriately labeled containers for waste.[2]

Contact your institution's environmental health and safety department or a licensed

professional waste disposal service for specific disposal regulations and procedures.[1][8]

Emergency Procedures
In the event of an emergency, immediate and correct action is vital.

Spill Response:

Evacuate all personnel not wearing appropriate protective equipment from the spill area.[1]

Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[9]

Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or

earth.[1]

Place the absorbed material into sealed containers for disposal as hazardous waste.[1]

Ventilate the area of the spill after cleanup is complete.[1]

First Aid Measures:

Skin Contact: Immediately flush the affected skin with large amounts of water for at least 15

minutes while removing all contaminated clothing.[9][10] Seek immediate medical attention.

[9]

Eye Contact: Immediately flush the eyes with copious amounts of clean, fresh water for at

least 15 minutes, holding the eyelids apart.[2] Remove contact lenses if present and easy to

do so.[2] Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[10] Seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[2][6] Seek immediate

medical attention.[3]
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Quantitative Data Summary
The following table provides key quantitative safety and physical data for dichloroacetic acid.

Property Value

ACGIH TLV-TWA 0.5 ppm[3]

Flash Point > 112 °C / > 233.6 °F[5]

Boiling Point 194 °C / 381.2 °F[5]

Vapor Density (Air = 1) 4.45[4]

Water Solubility Soluble[4]

Experimental Workflow: Dichloroacetic Acid Spill
Response
The following diagram illustrates the step-by-step workflow for safely managing a

dichloroacetic acid spill.
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Immediate Actions

Containment & Cleanup

Post-Cleanup

DCA Spill Occurs

Evacuate Non-Essential Personnel

Isolate Spill Area (50m radius)

Don Appropriate PPE

Absorb with Inert Material

Place in Sealed Waste Containers

Ventilate Spill Area

Dispose of as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a dichloroacetic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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